Cas no 1265476-97-8 (Taurolithocholic Acid-d5 Sodium Salt (Major))

Taurolithocholic Acid-d5 Sodium Salt (Major) structure
1265476-97-8 structure
Product Name:Taurolithocholic Acid-d5 Sodium Salt (Major)
CAS No:1265476-97-8
MF:C26H44NNaO5S
MW:510.716846466064
CID:1061328
Update Time:2025-04-20

Taurolithocholic Acid-d5 Sodium Salt (Major) Chemical and Physical Properties

Names and Identifiers

    • Taurolithocholic Acid-d5 Sodium Salt
    • Taurolithocholic Aci
    • sodium,2-[[(4R)-4-[(3R,5R,8R,10S,13R,14S)-2,2,3,4,4-pentadeuterio-3-hydroxy-10,13-dimethyl-1,5,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonate
    • Taurolithocholic Acid-d5 Sodium Salt (Major)
    • Inchi: 1S/C26H45NO5S.Na/c1-17(4-9-24(29)27-14-15-33(30,31)32)21-7-8-22-20-6-5-18-16-19(28)10-12-25(18,2)23(20)11-13-26(21,22)3;/h17-23,28H,4-16H2,1-3H3,(H,27,29)(H,30,31,32);/q;+1/p-1/t17-,18-,19-,20+,21?,22+,23?,25+,26-;/m1./s1/i10D2,16D2,19D;
    • InChI Key: YAERYJYXPRIDTO-SDXLJUFPSA-M
    • SMILES: S(CCNC(CC[C@@H](C)C1CC[C@H]2[C@@H]3CC[C@@H]4C([2H])([2H])[C@@]([2H])(C([2H])([2H])C[C@]4(C)C3CC[C@@]21C)O)=O)(=O)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 510.31500

Experimental Properties

  • PSA: 118.40000
  • LogP: 6.22010

Taurolithocholic Acid-d5 Sodium Salt (Major) Pricemore >>

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